Cas no 878441-48-6 (3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid)

3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid structure
878441-48-6 structure
Product Name:3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid
CAS No:878441-48-6
MF:C9H10N4O3
MW:222.200701236725
MDL:MFCD20502449
CID:892558
PubChem ID:6485513
Update Time:2025-04-19

3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • 3-(5-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)-propionic acid
    • F3250-0698
    • MFCD07186562
    • VU0607321-1
    • SR-01000095676-1
    • VS-03328
    • CCG-131380
    • 3-(5-Methyl-7-oxo-1,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • 3-(5-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propionic acid
    • 3-(7-Hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • 3-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoicacid
    • AKOS004916432
    • MFCD20502449
    • AKOS024461972
    • 3-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • 878441-48-6
    • AB00683648-01
    • 3-(7-Hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoicacid
    • AKOS000265579
    • HMS1625M02
    • 901864-19-5
    • 3-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propanoic acid
    • EN300-41537
    • Z421788376
    • 3-(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • BB 0219080
    • DTXSID50424530
    • SR-01000095676
    • G19242
    • 3-{5-methyl-7-oxo-4H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propanoic acid
    • STK392463
    • 3-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
    • ALBB-007456
    • STK616093
    • BBL012403
    • 3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid
    • MDL: MFCD20502449
    • Inchi: 1S/C9H10N4O3/c1-5-6(2-3-7(14)15)8(16)13-9(12-5)10-4-11-13/h4H,2-3H2,1H3,(H,14,15)(H,10,11,12)
    • InChI Key: MMSLJBLQCQNPAU-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=C2N=CNN12)CCC(=O)O

Computed Properties

  • Exact Mass: 222.07529019g/mol
  • Monoisotopic Mass: 222.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 94.4Ų

3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Pricemore >>

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abcr
AB266041-500 mg
3-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
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3-{5-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Related Literature

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